γ-secretase
  • Fosciclopirox
    Fosciclopirox
    • Cat. No.:
    • B607534
    • CAS No.:
    • 1380539-06-9
    • Molecular Formula:
    • C13H20NO6P
    • Molecular Weight:
    • 317.27 g/mol
    Description
    Fosciclopirox is a phosphoryloxymethyl (POM) ester-based prodrug of ciclopirox (CPX), a synthetic, broad-spectrum antifungal agent with antibacterial, anti-inflammatory and potential antineoplastic activities. U...
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  • Nirogacestat
    Nirogacestat
    • Cat. No.:
    • B609584
    • CAS No.:
    • 1290543-63-3
    • Molecular Formula:
    • C27H41F2N5O
    • Molecular Weight:
    • 489.6 g/mol
    Description
    Nirogacestat is a member of the class of imidazoles that is 1H-imidazole substituted by a 1-[(2,2-dimethylpropyl)amino]-2-methylpropan-2-yl group at position 1 and a {N-[(2S)-6,8-difluoro-1,2,3,4-tetrahydronapht...
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  • gamma-Secretase modulator 3
    gamma-Secretase modulator 3
    • Cat. No.:
    • B1139509
    • CAS No.:
    • Molecular Formula:
    • C24H23FN4OS
    • Molecular Weight:
    • 434.5 g/mol
    Description
    gamma-secretase modulator 3 is a gamma-secretase modulator.
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  • Avagacestat
    Avagacestat
    • Cat. No.:
    • B1665833
    • CAS No.:
    • 1146699-66-2
    • Molecular Formula:
    • C20H17ClF4N4O4S
    • Molecular Weight:
    • 520.9 g/mol
    Description
    Avagacestat is an oxadiazole and a ring assembly.
    Avagacestat has been investigated for the basic science and treatment of Alzheimer Disease.
    AVAGACESTAT is a small molecule drug with a maximum clinical tr...
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  • YO-01027
    YO-01027
    • Cat. No.:
    • B1670418
    • CAS No.:
    • 209984-56-5
    • Molecular Formula:
    • C26H23F2N3O3
    • Molecular Weight:
    • 463.5 g/mol
    Description
    γ-Secretase is a multi-subunit aspartyl protease that cleaves amyloid precursor protein (APP) and many other type 1 transmembrane proteins, including Notch, E-cadherin, and ErbB4.1 The proteolysis of APP by secr...
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  • MK-0752 sodium
    MK-0752 sodium
    • Cat. No.:
    • B1676612
    • CAS No.:
    • 656810-87-6
    • Molecular Formula:
    • C21H20ClF2NaO4S
    • Molecular Weight:
    • 464.9 g/mol
    Description
    MK-0752 Sodium is a novel potent γ-secretase inhibitor and now assessed in clinical trial for treatment of several types of cancer, our objective was to investigate the anticancer effects and mechanisms of MK-07...
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  • Semagacestat
    Semagacestat
    • Cat. No.:
    • B1681725
    • CAS No.:
    • 425386-60-3
    • Molecular Formula:
    • C19H27N3O4
    • Molecular Weight:
    • 361.4 g/mol
    Description
    (2S)-2-hydroxy-3-methyl-N-[(2S)-1-[[(5S)-3-methyl-4-oxo-2,5-dihydro-1H-3-benzazepin-5-yl]amino]-1-oxopropan-2-yl]butanamide is a peptide.
    Semagacestat has been used in trials studying the treatment of Alzheim...
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  • Sulfasalazine
    Sulfasalazine
    • Cat. No.:
    • B1682708
    • CAS No.:
    • 599-79-1
    • Molecular Formula:
    • C18H14N4O5S
    • Molecular Weight:
    • 398.4 g/mol
    Description
    Sulfasalazine (salicylazosulfapyridine) can cause cancer according to The National Toxicology Program. It can cause male reproductive toxicity according to state or federal government labeling requirements.
    S...
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  • MK-0752
    MK-0752
    • Cat. No.:
    • B8036628
    • CAS No.:
    • 952578-68-6
    • Molecular Formula:
    • C21H21ClF2O4S
    • Molecular Weight:
    • 442.9 g/mol
    Description
    Mk 0752 is under investigation in clinical trial NCT00572182 (MK0752 in Treating Young Patients With Recurrent or Refractory CNS Cancer).
    Notch Signaling Pathway Inhibitor MK0752 is a synthetic small molecule...
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  • LY3056480
    LY3056480
    • Cat. No.:
    • B12363570
    • CAS No.:
    • Molecular Formula:
    • C23H28F3N3O4
    • Molecular Weight:
    • 467.5 g/mol
    Description
    LY3056480 is a useful research compound. Its molecular formula is C23H28F3N3O4 and its molecular weight is 467.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LY3056480 suitable for many r...
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